Cas no 583871-56-1 (Isoquinoline, 3,4-dihydro-1-(4-methyl-3-nitrophenyl)-7-nitro-)

• Product Name: Isoquinoline, 3,4-dihydro-1-(4-methyl-3-nitrophenyl)-7-nitro-
• CAS No: 583871-56-1
• MF: C₁₆H₁₃N₃O₄
• MW: 311.292123556137
• CID: 1610351
• Update Time: 2024-09-13

Isoquinoline, 3,4-dihydro-1-(4-methyl-3-nitrophenyl)-7-nitro- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 3,4-dihydro-1-(4-methyl-3-nitrophenyl)-7-nitro-

• Inchi： 1S/C16H13N3O4/c1-10-2-3-12(8-15(10)19(22)23)16-14-9-13(18(20)21)5-4-11(14)6-7-17-16/h2-5,8-9H,6-7H2,1H3
• InChI Key： WREXDOBQMKRCAM-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C([N+]([O-])=O)=C2)C2=C(C=CC([N+]([O-])=O)=C2)CCN=1

Computed Properties

• Exact Mass: 311.09069

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 467.6±45.0 °C(Predicted)
• PSA: 98.64
• pka: 2.63±0.20(Predicted)